1-(2-(4-Aminopyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• CAS No.: 1334203-50-7
• Molecular Formula: C17H17N7O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1-[2-(4-aminopyrimidin-2-yl)-3,4-dihydro-1H-isoquinolin-5-yl]-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C17H17N7O2/c1-10-15(16(25)26)21-22-24(10)13-4-2-3-11-9-23(8-6-12(11)13)17-19-7-5-14(18)20-17/h2-5,7H,6,8-9H2,1H3,(H,25,26)(H2,18,19,20)
• InChI Key: UZRMNFSQUACBRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC3=C2CCN(C3)C4=NC=CC(=N4)N)C(=O)O

Description

1-(2-(4-Aminopyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a complex organic compound that features a unique combination of pyrimidine, isoquinoline, and triazole moieties

Preparation Methods

The synthesis of 1-(2-(4-Aminopyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions The synthetic route often begins with the preparation of the 4-aminopyrimidine derivative, followed by the formation of the tetrahydroisoquinoline ringReaction conditions may include the use of various catalysts, solvents, and temperature controls to ensure the desired product yield and purity .

Chemical Reactions Analysis

This compound can undergo several types of chemical reactions, including:

Oxidation: The amino group in the pyrimidine ring can be oxidized to form nitro derivatives.

Reduction: The nitro derivatives can be reduced back to amino groups.

Substitution: The hydrogen atoms in the triazole ring can be substituted with various functional groups using appropriate reagents.

Cyclization: The compound can undergo intramolecular cyclization to form more complex ring structures.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various alkylating agents for substitution reactions .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Studied for its potential therapeutic effects, particularly in the treatment of diseases like cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrimidine and triazole rings are known to interact with the active sites of enzymes, potentially inhibiting their activity. This inhibition can disrupt various biological pathways, leading to therapeutic effects. The exact molecular targets and pathways involved depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Compared to other similar compounds, 1-(2-(4-Aminopyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid stands out due to its unique combination of functional groups. Similar compounds include:

2-Aminopyrimidine derivatives: Known for their antitrypanosomal and antiplasmodial activities.

Pyrrolo[2,3-d]pyrimidine derivatives: Investigated for their kinase inhibitory properties.

Indole derivatives: Explored for their broad-spectrum biological activities.

This compound’s unique structure allows for a wide range of chemical modifications, making it a versatile candidate for various applications.